2-(Bromomethyl)-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-(bromomethyl)-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C9H7BrN2O/c10-6-8-11-12-9(13-8)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: VQGXSJJMMTUKKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)CBr
• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the type of functional groups present. It may also include the class of compounds it belongs to and its potential uses.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This can include the starting materials, the type of reactions used, the conditions under which the reactions were carried out, and the yield of the final product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with other substances, the conditions under which it reacts, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying its spectroscopic properties.

Scientific Research Applications

Synthesis and Biological Activities

2,5-Disubstituted 1,3,4-oxadiazole compounds, including derivatives of 2-(Bromomethyl)-5-phenyl-1,3,4-oxadiazole, have been extensively researched for their pharmacological properties. A study by Gul et al. (2017) synthesized a new series of these compounds and evaluated them for antimicrobial and hemolytic activities. Their findings indicated notable activity against selected microbial species, suggesting potential in antimicrobial applications.

Antimicrobial and Hemolytic Activities

The antimicrobial properties of various 1,3,4-oxadiazole derivatives, including those similar to 2-(Bromomethyl)-5-phenyl-1,3,4-oxadiazole, were also explored by Ustabaş et al. (2020). Their synthesis, characterization, and antimicrobial activity assessment revealed low to high effectiveness against various bacterial species and Leishmania major.

Applications in Optoelectronics

A study by Cooper et al. (2022) investigated 2-methyl-5-phenyl-1,3,4-oxadiazole derivatives for their properties in organic light-emitting diodes (OLEDs). Their research highlighted the potential of these compounds in enhancing the efficiency and performance of OLEDs, demonstrating the utility of 1,3,4-oxadiazole derivatives in electronic applications.

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include studying its effects on cells or organisms, and determining safe handling procedures.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, developing more efficient synthesis methods, or exploring new applications for the compound.